2,5-Pyrazinedimethanol, 1-oxide

• CAS No.: 122862-05-9
• Molecular Formula: C6H8N2O3
• Synonyms: 2,5-Pyrazinedimethanol, 1-oxide

Description

2,5-Pyrazinedimethanol, 1-oxide (pyzdmH₂) is a nitrogen-containing heterocyclic compound featuring a pyrazine backbone substituted with hydroxymethyl (-CH₂OH) groups at positions 2 and 5, and an oxygen atom at position 1 (N-oxide). This compound is synthesized via the reduction of dimethyl pyrazine-2,5-dicarboxylate using sodium borohydride (NaBH₄) in anhydrous acetonitrile. The reaction proceeds at room temperature, followed by hydrolysis, filtration, and liquid-liquid extraction to yield colorless single crystals with a melting point of 77–80°C .

PyzdmH₂ exhibits structural versatility in coordination chemistry, forming supramolecular networks and metal-organic frameworks (MOFs) with transition metals such as Cu(II), Zn(II), Hg(II), and Cd(II). Its dual hydroxymethyl groups and N-oxide moiety enable diverse hydrogen bonding and coordination modes, making it valuable for designing functional materials .

Comparison with Similar Compounds

Structural Analogs: Substituent Effects

PyzdmH₂ differs from related pyrazine derivatives in substituent type and oxidation state. Key analogs include:

Compound	Substituents	Oxidation State	Melting Point	Key Applications	References
2,5-Pyrazinedimethanol, 1-oxide (pyzdmH₂)	-CH₂OH at C2/C5, N1-oxide	+1 (N-oxide)	77–80°C	MOFs, coordination polymers
2,5-Dimethylpyrazine 1-oxide	-CH₃ at C2/C5, N1-oxide	+1 (N-oxide)	Not reported	Pharmaceutical intermediate (Acipimox)
(E,E)-2,5-Bis[2-(3-pyridyl)ethenyl]pyrazine di-N-oxide	-CH=CH-C₅H₄N at C2/C5, N1/N4-oxide	+2 (di-N-oxide)	200°C (dec.)	Organic electronics

Key Observations :

• Substituent Influence : Hydroxymethyl groups in pyzdmH₂ enhance hydrogen bonding and metal coordination, whereas methyl groups in 2,5-dimethylpyrazine 1-oxide reduce polarity, favoring pharmaceutical applications .
• Oxidation State : Di-N-oxide derivatives (e.g., from ) exhibit higher thermal stability (dec. at 200°C) due to increased conjugation and rigidity .

Thermal and Spectroscopic Properties

• Thermal Stability : PyzdmH₂ decomposes below 100°C, whereas di-N-oxide derivatives (e.g., ) decompose at higher temperatures (200°C), attributed to stronger π-conjugation .
• IR and NMR : PyzdmH₂ shows O-H stretches at ~3200 cm⁻¹ (IR) and hydroxymethyl proton signals at δ 4.6–5.0 ppm (¹H NMR), distinct from methyl-substituted analogs .

Pharmacological and Industrial Relevance

• 2-Methoxy-6-methylpyrimidine 1-oxide (): Exhibits anti-inflammatory activity, suggesting N-oxide moieties may enhance bioactivity in certain contexts .